Cas no 2229347-84-4 (3,6-dichloro-4-(3-chloroprop-1-en-2-yl)pyridazine)

• Product Name: 3,6-dichloro-4-(3-chloroprop-1-en-2-yl)pyridazine
• CAS No: 2229347-84-4
• MF: C₇H₅Cl₃N₂
• MW: 223.486998319626
• CID: 6244934
• PubChem ID: 165971754
• Update Time: 2025-05-23

3,6-dichloro-4-(3-chloroprop-1-en-2-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-4-(3-chloroprop-1-en-2-yl)pyridazine
• EN300-1978029
• 2229347-84-4

• Inchi： 1S/C7H5Cl3N2/c1-4(3-8)5-2-6(9)11-12-7(5)10/h2H,1,3H2
• InChI Key： CTLSPYUDRUCARD-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1=C(N=NC(=C1)Cl)Cl

Computed Properties

• Exact Mass: 221.951831g/mol
• Monoisotopic Mass: 221.951831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8Ų

Additional information on 3,6-dichloro-4-(3-chloroprop-1-en-2-yl)pyridazine

Recent Advances in the Study of 3,6-Dichloro-4-(3-chloroprop-1-en-2-yl)pyridazine (CAS: 2229347-84-4)

3,6-Dichloro-4-(3-chloroprop-1-en-2-yl)pyridazine (CAS: 2229347-84-4) is a chlorinated pyridazine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and agrochemical research. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and mechanism of action. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and functionalization of 3,6-dichloro-4-(3-chloroprop-1-en-2-yl)pyridazine, with particular emphasis on its role as a versatile intermediate in the development of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of pyridazine-based inhibitors targeting protein kinases involved in inflammatory pathways. The researchers reported that derivatives of this compound exhibited potent inhibitory activity against specific kinase targets, suggesting its potential as a scaffold for anti-inflammatory drug development.

In addition to its medicinal applications, 3,6-dichloro-4-(3-chloroprop-1-en-2-yl)pyridazine has also been investigated for its agrochemical potential. A recent report in Pest Management Science highlighted its efficacy as a precursor for the synthesis of novel herbicides. The study revealed that certain derivatives of this compound displayed selective herbicidal activity against broadleaf weeds, with minimal toxicity to non-target organisms. These findings underscore the compound's dual utility in both pharmaceutical and agricultural research.

Mechanistic studies have further elucidated the biochemical interactions of 3,6-dichloro-4-(3-chloroprop-1-en-2-yl)pyridazine. Computational modeling and in vitro assays have shown that the compound's chlorinated pyridazine core facilitates strong binding interactions with various enzymatic targets. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters identified specific hydrogen bonding and hydrophobic interactions between the compound and the active site of a target enzyme, providing insights into its mode of action at the molecular level.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Recent toxicological assessments, as reported in Chemical Research in Toxicology, have indicated the need for further structural modifications to reduce potential off-target effects. Ongoing research is focused on designing analogs with improved selectivity and reduced toxicity, leveraging advanced computational and synthetic methodologies.

In conclusion, 3,6-dichloro-4-(3-chloroprop-1-en-2-yl)pyridazine (CAS: 2229347-84-4) represents a valuable chemical entity with diverse applications in drug discovery and agrochemical development. Continued research into its synthetic pathways, biological activities, and mechanistic insights will likely yield further innovations in these fields. Future studies should prioritize the development of safer and more efficacious derivatives, paving the way for their potential commercialization and clinical translation.